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Introduction
The determination of groundwater residence time, or "age," is a critical component in the fields

of hydrogeology, environmental science, and water resource management. This information is

essential for understanding aquifer recharge rates, contaminant transport, and the

sustainability of groundwater resources. Among the various techniques available, the use of

noble gas tracers, particularly neon (Ne), offers a robust method for elucidating groundwater

dynamics.

Neon is a chemically inert and stable atmospheric gas with three stable isotopes: 20Ne, 21Ne,

and 22Ne. Its atmospheric concentration is well-known and its solubility in water is dependent

on temperature and pressure. These characteristics make neon an excellent tracer for

determining the recharge conditions of groundwater.[1] Crucially, in the context of groundwater

dating, neon plays a vital role in correcting for "excess air," which is the component of dissolved

atmospheric gases that exceeds solubility equilibrium due to air bubble entrapment during
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recharge.[2][3] Accurate quantification of excess air is fundamental for the widely used tritium

(3H)/helium-3 (3He) dating method for young groundwater (recharged within the last 50 years).

[4][5] Furthermore, the accumulation of nucleogenic 21Ne, produced from the radioactive

decay of uranium and thorium in the aquifer matrix, can be used as a tracer for dating very old

groundwater on timescales of millions of years.[6]

These application notes provide detailed methodologies and protocols for the use of neon

tracers in groundwater residence time studies, aimed at researchers and scientists in relevant

fields.

Data Presentation
Table 1: Atmospheric Abundances and Properties of
Neon Isotopes

Isotope
Atmospheric Abundance
(%)

Atomic Mass (amu)

20Ne 90.48 19.992

21Ne 0.27 20.993

22Ne 9.25 21.991

Source: Data compiled from various publicly available sources.

Table 2: Neon Concentrations and Associated
Parameters in Groundwater Samples
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Location/Aq
uifer

Sample ID

Neon
Concentrati
on (cm³
STP/g)

δNe (%)*
14C Age
(ka)

Reference

Serowe,

Botswana
SER-1 1.6 x 10-7 - 0.9

Osenbrück et

al. (2009)

Serowe,

Botswana
SER-2 2.9 x 10-7 - 5.8

Osenbrück et

al. (2009)

Taranaki,

New Zealand
TARA-1 - - 14

Seltzer et al.

(2015)[7]

Marlborough,

New Zealand
MARL-1 - - 25

Seltzer et al.

(2015)[7]

Tasman, New

Zealand
TAS-1 - - 40

Seltzer et al.

(2015)[7]

*δNe represents the percentage deviation of the measured neon concentration from the

expected atmospheric equilibrium concentration.

Table 3: Typical Noble Gas Ratios Used in Groundwater
Dating

Ratio Atmospheric Value
Significance in
Groundwater

4He/20Ne ~0.288

Elevated ratios can indicate

the presence of terrigenic

(crustal) helium.

20Ne/22Ne ~9.8
Deviations can indicate non-

atmospheric neon sources.

21Ne/22Ne ~0.029
Excess 21Ne can be used for

dating very old groundwater.

Source: Data compiled from various publicly available sources.
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Experimental Protocols
Protocol 1: Groundwater Sample Collection for
Dissolved Noble Gas Analysis
Objective: To collect groundwater samples for the analysis of dissolved noble gases, including

neon isotopes, ensuring minimal atmospheric contamination and gas loss.

Materials:

Copper tubes (e.g., 3/8-inch outer diameter, ~40 cm length) with clamps

Submersible pump or existing well pump

Tygon® or other appropriate tubing

Wrenches for clamps

Sample information labels and waterproof pen

Field notebook

Procedure:

Well Purging: Before sample collection, purge the well to ensure that the water being

sampled is representative of the aquifer and not stagnant water from the well casing. For

monitoring wells, a minimum of three well volumes should be purged. For production wells,

the pump should be run for a sufficient time to clear the delivery lines.

Sampling Setup:

Connect a length of tubing from the pump outlet to the inlet of the copper sample tube.

Keep the tubing as short as possible to minimize the potential for degassing.

Attach a second piece of tubing to the outlet of the copper tube to direct the overflow.

Sample Collection:
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Start the pump at a low, steady flow rate to minimize turbulence and the potential for

bubble formation.

Allow water to flow through the copper tube for several minutes to flush out any air and to

ensure the tube has reached the ambient water temperature.

While the water is flowing, visually inspect the tubing for any air bubbles. If bubbles are

present, check connections for leaks and adjust the flow rate.

Once a steady, bubble-free flow is established, use the wrenches to simultaneously and

tightly seal both clamps on the copper tube. The seal should be sufficient to prevent any

visible light from passing through the clamped area.

Sample Labeling and Storage:

Immediately label the copper tube with a unique sample identifier, date, time, and location.

Record all relevant field parameters (e.g., water temperature, pH, electrical conductivity)

and observations in the field notebook.

Store the samples at ambient temperature and protect them from physical damage during

transport to the laboratory.

Protocol 2: Laboratory Analysis of Neon Isotopes by
Noble Gas Mass Spectrometry
Objective: To determine the concentrations and isotopic ratios of dissolved neon in

groundwater samples.

Instrumentation:

High-vacuum gas extraction line

Noble Gas Mass Spectrometer (e.g., a multi-collector magnetic sector instrument)

Cryogenic traps (e.g., liquid nitrogen, charcoal traps)

Gas standards with known neon concentrations and isotopic ratios
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Procedure:

Gas Extraction:

The copper tube containing the water sample is connected to the high-vacuum extraction

line.

The water is released into a vacuum chamber, and the dissolved gases are extracted. This

can be achieved through a combination of heating, sonication, and exposure to a vacuum.

Gas Purification and Separation:

The extracted gas mixture is passed through a series of cryogenic traps to remove water

vapor and other condensable gases.

Reactive gases (e.g., N2, O2, CO2) are removed using getters (reactive metal surfaces).

The noble gases are then separated from each other based on their different

condensation/adsorption temperatures on a charcoal trap held at cryogenic temperatures.

Argon, krypton, and xenon are adsorbed at higher temperatures than neon and helium.

Mass Spectrometric Analysis:

The purified neon fraction is introduced into the mass spectrometer.

The ion source of the mass spectrometer ionizes the neon atoms.

The resulting ions are accelerated and separated based on their mass-to-charge ratio by a

magnetic field.

The abundance of each neon isotope (20Ne, 21Ne, 22Ne) is measured by sensitive

detectors (e.g., Faraday cups or electron multipliers).

Data Calibration and Quantification:

The measured isotope signals are calibrated against the signals from a known gas

standard.
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The concentrations of each neon isotope in the original water sample are calculated based

on the sample volume and the calibrated measurements.

Protocol 3: Calculation of Groundwater Residence Time
using 3H/3He and Neon Data
Objective: To calculate the apparent age of young groundwater by correcting for excess air

using neon concentrations.

Principle: The 3H/3He age is determined from the accumulation of 3He from the radioactive

decay of 3H. However, the total measured 3He in a sample has multiple components:

atmospheric 3He dissolved at recharge (in equilibrium and from excess air), terrigenic 3He

from the Earth's crust and mantle, and the desired tritiogenic 3He. Neon is used to quantify the

excess air component.[4][5]

Calculation Steps:

Measure Concentrations: Determine the concentrations of 3H, 3He, 4He, and Ne in the

groundwater sample using appropriate analytical techniques (e.g., liquid scintillation counting

for 3H, noble gas mass spectrometry for He and Ne).

Determine Recharge Temperature: Estimate the groundwater recharge temperature using

the dissolved concentrations of heavy noble gases (Ar, Kr, Xe), which are more sensitive to

temperature than neon.

Calculate Equilibrium Concentrations: Based on the recharge temperature and atmospheric

pressure (adjusted for altitude), calculate the expected concentrations of He and Ne in water

at solubility equilibrium.

Quantify Excess Air:

The measured neon concentration (Nemeasured) is typically higher than the equilibrium

concentration (Neequilibrium) due to excess air.

The excess neon is calculated as: Neexcess = Nemeasured - Neequilibrium.
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Assuming the composition of excess air is the same as the atmosphere, the amount of

excess 4He can be calculated using the atmospheric 4He/Ne ratio (~0.288):

4Heexcess_air = Neexcess * (4He/Ne)atm.

Calculate Terrigenic 4He:

The total measured 4He (4Hemeasured) is the sum of equilibrium 4He, excess air 4He,

and terrigenic 4He.

4Heterrigenic = 4Hemeasured - 4Heequilibrium - 4Heexcess_air.

Calculate Tritiogenic 3He:

The total measured 3He is corrected for atmospheric and terrigenic components to isolate

the tritiogenic 3He (3Hetrit). The specific equations can be complex and may require

assumptions about the isotopic composition of the terrigenic helium component.[8][9]

Calculate 3H/3He Age:

The apparent age (t) is calculated using the following equation: t = (1/λ) * ln(1 +

[3Hetrit]/[3H]) where λ is the decay constant of tritium (ln(2) / 12.32 years).
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Caption: Experimental workflow for groundwater dating using neon tracers.
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Caption: Logical relationship of components in 3H/3He dating with neon correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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